Cas no 896679-15-5 (3,4-dimethoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide)

• Product Name: 3,4-dimethoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide
• CAS No: 896679-15-5
• MF: C₂₀H₁₉F₃N₂O₄S₂
• MW: 472.501073122025
• CID: 6020122
• PubChem ID: 18554609
• Update Time: 2025-05-26

3,4-dimethoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide
• 3,4-dimethoxy-N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)benzenesulfonamide
• Benzenesulfonamide, 3,4-dimethoxy-N-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-
• AKOS024596788
• 3,4-dimethoxy-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide
• 3,4-dimethoxy-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]benzenesulfonamide
• F0685-0286
• 896679-15-5

• Inchi： 1S/C20H19F3N2O4S2/c1-28-17-8-7-16(11-18(17)29-2)31(26,27)24-10-9-15-12-30-19(25-15)13-3-5-14(6-4-13)20(21,22)23/h3-8,11-12,24H,9-10H2,1-2H3
• InChI Key： HRVVQCNTRYQMBN-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=C(C(F)(F)F)C=C3)=N2)(=O)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 472.07383392g/mol
• Monoisotopic Mass: 472.07383392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 590.9±60.0 °C(Predicted)
• pka: 10.77±0.50(Predicted)

Additional information on 3,4-dimethoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide

Introduction to 3,4-dimethoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 896679-15-5, formally known as 3,4-dimethoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This intricate molecular structure has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including dimethoxy, trifluoromethyl, and thiazole moieties, endows the molecule with unique physicochemical properties that make it a promising candidate for further investigation.

Recent advancements in chemical biology have highlighted the importance of sulfonamide derivatives in drug discovery. Sulfonamides are well-known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The specific substitution pattern in 3,4-dimethoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide contributes to its distinct pharmacological profile. The trifluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity, while the thiazole ring introduces additional bioisosteric possibilities for interaction with biological targets.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse modifications and derivatization strategies. Researchers have been exploring various synthetic pathways to optimize its pharmacokinetic properties and enhance its biological efficacy. The dimethoxy substituents at the aromatic ring provide a scaffold for further functionalization, enabling the creation of analogs with tailored properties. These modifications are crucial for improving drug-like characteristics such as solubility, permeability, and selectivity.

In the context of contemporary drug discovery, computational modeling and high-throughput screening have become indispensable tools for evaluating the potential of novel compounds. The molecular structure of 3,4-dimethoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide has been subjected to rigorous computational analysis to predict its interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary docking studies have indicated potential binding to targets involved in cancer pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework efficiently. Additionally, the incorporation of protective group strategies has been essential to prevent unwanted side reactions during multi-step synthesis. These synthetic methodologies underscore the importance of expertise in organic chemistry in developing novel bioactive molecules.

From a biochemical perspective, the functional groups present in 3,4-dimethoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide contribute to its unique reactivity and biological interactions. The sulfonamide moiety is a well-established pharmacophore that can engage with various biological targets through hydrogen bonding and ionic interactions. The thiazole ring adds another layer of complexity by providing a site for potential metal coordination or redox-active interactions. These features make the compound an attractive candidate for studying structure-function relationships in drug design.

Recent experimental studies have begun to elucidate the pharmacological profile of this compound. In vitro assays have demonstrated promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary toxicological assessments have shown acceptable safety profiles at tested concentrations. These findings are encouraging and warrant further investigation into its therapeutic potential.

The integration of cutting-edge technologies such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing this complex molecule. High-resolution NMR spectra have provided detailed insights into its molecular conformation and dynamics, which are essential for understanding its biological behavior. Mass spectrometry techniques have enabled accurate determination of molecular weight and fragmentation patterns, confirming its structural integrity.

In conclusion,3,4-dimethoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide (CAS no 896679-15-5) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. Continued research into this compound is expected to yield novel insights into disease mechanisms and lead to the development of innovative therapeutic strategies.